Journal Name:Journal of Materials Chemistry A
Journal ISSN:2050-7488
IF:14.511
Journal Website:http://www.rsc.org/journals-books-databases/about-journals/journal-of-materials-chemistry-a/
Year of Origin:0
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:2505
Publishing Cycle:
OA or Not:Not
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2022-12-28 , DOI:
10.1007/s12355-022-01234-z
Sucrose crystallization process is greatly inhibited by high Na+, K+ and Ca2+ content in the crystallizing medium—sugar juice. In this study, unmodified pressed sugar beet pulp was used as a weak polyfunctional cation exchanger for the removal of Na+, K+ and Ca2+ from an alkalized sugar juice in a closed-loop column system. Cation removal effect was evaluated through the influence of temperature (30–70 °C), pH (8.5–12.5) and volume (150–300 ml) of alkalized juice. Sugar beet pulp exhibited the highest Ca2+ removal (56.58%) at 70 °C and pH value of 12.5, indicating strong impact of cation solubility, precipitation and valence. Milder conditions of alkalized sugar juice such as temperature (50 °C) and pH value (10.5) contributed to the maximum removal of Na+ (15.07%) and K+ (10.58%). Component analysis of the heteroporous sugar beet pulp with total porosity of 53% and specific surface area of 0.9 m2/g indicated hydroxyl and carboxyl groups as the main centers for an ion-exchange process in the material used, which was confirmed by FTIR analysis. This is the first time that unmodified pressed sugar beet pulp (PSBP) has been used as biosorbent for Na+, K+ and Ca2+ removal in a closed-loop column system.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-06-26 , DOI:
10.1007/s12355-023-01288-7
The aim of this study is to investigate physiological responses and root characteristics of four sugarcane genotypes under drought stress and recovery conditions. The experiment was conducted in rhizoboxes under greenhouse conditions from February to May of 2019. A factorial experiment in completely randomized design with two replications was employed. Factor A contained three water regimes (full irrigation, drought, and recovery) and factor B consisted of the four sugarcane genotypes; Biotec 1, PR3067, UT6, and UT12. Data were recorded on physiological parameters, root characteristics and biomass yield. Early-drought led to a reduction in the relative water content (RWC), SPAD chlorophyll meter reading (SCMR), chlorophyll fluorescence (Fv/Fm), stomatal conductance (gs), transpiration rate (E), net photosynthetic rate (Pn), root length (RL), root surface area (RSA), root diameter (RD), root volume (RV), and biomass. Conversely, water use efficiency (WUE) increased. Biotec 1 showed low reductions on Fv/Fm, SCMR, Pn, gs and E whereas PR3067 and UT 12 showed high reductions for all traits. After rewatering, four parameters (SCMR, Fv/Fm, Pn, and WUE) illustrated how the sugarcane genotypes recovered from drought. We concluded that the ability of sugarcane to recover from drought was genotype dependent. Genotype Biotec 1 and UT 6 had the best drought recovery among the other sugarcane genotypes in each parameter and recover to levels equal to that of full recovery. Genotype Biotec 1 showed good recovery for SCMR, Fv/Fm and RL but Pn and WUE cannot reach to the full irrigation. Interestingly, UT 6 displayed good recovery for SCMR, Fv/Fm, Pn, RL and WUE. Additionally, the Biotec 1 and UT 6 genotypes demonstrated a high recovery efficiency for biomass by 85% and 79%, respectively. Despite rewatering, genotypes PR3067 and UT 12 produced low recovery efficiency at 56% and 49%, respectively. Our study proposes Biotec 1 and UT 6 as drought-tolerant genotypes capable of maintaining satisfactory photosynthetic rates, as well as suitable root systems, leading to high biomass after recovery. Furthermore, breeders can utilize this genotype as a parent in sugarcane breeding for drought resistance, and photosynthetic and root traits could be used as selection criteria for enhancing sugarcane drought resistance.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-05-10 , DOI:
10.1007/s12355-023-01272-1
Adsorption technology has emerged as a promising method for the separation and purification of various materials in the sugar industry. This perspective paper provides an overview of the current status of the use of adsorption technology in the sugar industry, including the challenges and opportunities associated with the technology as well as some future perspectives. The significance of this work lies in addressing the high cost and sustainability concerns associated with the use of commercial activated carbon as the adsorbent in the sugar industry. By exploring alternative, efficient, and cost-effective adsorbents, this review presents findings that have important implications for the advancement and sustainability of the sugar industry. Adsorption is utilized in various processes in the industry, such as the decolourization of raw sugar in melt form and in water and wastewater treatment. It was observed that commercial activated carbon in granular or powdered form is commonly utilized as an adsorbent in the industry. However, the high cost of activated carbon has propelled researchers to explore sustainable alternatives. Despite the potential benefits of adsorption technology, there are still several challenges that need to be addressed, such as the high cost of adsorbents and the need for efficient regeneration processes. This review concludes by identifying future directions and research opportunities for the application and development of adsorption processes in the sugar industry. The development of new and innovative adsorption technologies and the optimization of existing processes will be critical in ensuring the continued success and sustainability of the sugar industry.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-04-19 , DOI:
10.1007/s12355-023-01260-5
AbstractA mild strategy was used to prepare ion exchange resin sponge for more adsorption sites. Moreover, several kinds of functional materials were composited with sugar beet pulp to introduce new adsorption sites, including sodium hydroxide (NaOH) and citric acid (C6H8O7). Ion exchange resin sponge had adsorption capacity of 182.5 mg g−1 for methylene blue (BB9), benefiting from accessible adsorption sites. Additionally, the cooperation with citric acid also realized fast and highly selective adsorption, except that the adsorption capacity increased sharply to 175.7 mg g−1 for BB9 which might be ascribed to the claw-like structure of ion exchange resin. Future advances in linking unique-shaped supermolecules with biomass may open the possibility for the molecular-level design of high-performance adsorbents.Graphical Abstract
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-03-09 , DOI:
10.1007/s12355-023-01251-6
Artificial or synthetic seed consists of a coating that protects plant tissues, being an alternative for commercial propagation of sugarcane. The objective of this study was to develop a system for synthetic seed production of sugarcane. A first experiment determined the optimal nodal segments size (1.0, 2.5, and 5.0 cm long) in bud emergence; a second experiment evaluated different concentrations of sodium alginate (Na-alginate: 1%, 2% and 3% w/v) and calcium chloride (CaCl2: 50, 100 and 200 mM) to determine bead formation and breaking ability. At 30 days of culture were evaluated the percentage of emergence, shoot length, number of leaves and number of roots. In addition, we determined the cutting force associated with the different combinations of the encapsulation matrix. The results showed a higher percentage of emergence and development by using nodal segment measuring 2.5–5.0 cm long. The combination of 1% Na-alginate + 50 or 100 mM CaCl2 allowed an efficient encapsulation for the formation of synthetic seed, without affecting the percentage of emergence and development variables evaluated. We described a system for the production of synthetic seeds of sugarcane, a biotechnological strategy that may be an alternative for the production of basic seed and the modernization of sugarcane cultivation.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-04-24 , DOI:
10.1007/s12355-023-01246-3
Sugarcane planting areas in China mainly lie on gentle slopes and hilly areas. For easy and smooth operation of track-type sugarcane harvesters in hilly areas, it would be significant to analyse the straight-line driving stability of harvesters in hilly areas. The static overturning angles of a two-track (machine A) and a four-track (machine B) sugarcane harvesters were used as the evaluation index to theoretically analyse the static driving stability of the two harvesters. The results showed that machine A was more stable than machine B when the elevator of machine A was rotated horizontally by + 0°. When machine A with a horizontal rotation angle of 0°–60°, the static driving stability became less stable. The dynamic overturning angle was used as the evaluation indexes to experimentally analyse the dynamic driving stability of the two machines. The results found that machine A was less stable than machine B. The larger the horizontal rotation angle of the elevator of machine A, the less stable in the dynamic driving. The structural stress value was used as the evaluation indexes to make a static analysis of the two machines elevator; the results demonstrated that the strength of the two elevators met all the safety requirements.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-07-27 , DOI:
10.1007/s12355-023-01300-0
This paper explores the integration of ChatGPT, a state-of-the-art language model, into sugar industry research. ChatGPT, developed by OpenAI, offers advanced natural language processing capabilities that have the potential to revolutionize research practices. By leveraging its vast knowledge base and conversational abilities, ChatGPT can automate literature reviews, provide up-to-date insights, and facilitate collaboration among researchers and industry professionals. It analyzes diverse data sources, identifies emerging trends, and contributes to strategic planning and product development. However, researchers must critically evaluate ChatGPT’s outputs due to the possibility of generating inaccurate or biased information. Its lack of deep contextual understanding and domain expertise requires careful interpretation. Ethical considerations, including biases in training data and data privacy, must be addressed to ensure responsible utilization. By understanding and mitigating these limitations, researchers can harness ChatGPT’s power to drive innovation, optimize processes, and improve operational efficiency in the sugar industry. Ongoing discussions, ethical guidelines, and transparent auditing mechanisms are essential for the responsible integration of ChatGPT in sugar industry research.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-04-19 , DOI:
10.1007/s12355-023-01262-3
Owing to the vast complexity of the Sri Lankan sugar sector, immediate implementations of novel research findings, such as those concerning cane and dry leaf harvesting (CDLH), affect the total system stability. Therefore, there is an imperative need for a system dynamics model for analyzing CDLH. The objective of this study was to develop such a model, and to use it to evaluate the implementation of CDLH as combined with the Sri Lanka Sugar Sector Development Policy (SSDP) relative to the existing harvesting, i.e., cleaned cane harvesting (CCH). We considered all subsystem interrelations, such as those concerning sugarcane cultivation, processing, energy, environment, social, and economic aspects. A mental model was created and transformed into a stock flow. Then, the model was simulated by adopting two scenarios implementing the SSDP: the CCH and CDLH connected with two high sugarcane yield configurations. The results showed that combining the SSDP with CDLH provides an advantage over CCH. The implementation of CDLH combined with the SSDP minimized the risk of labor shortage and maximizes the appropriate mechanization of harvesting. Additionally, CDLH increases sugar production, farmers' and workers' incomes, and energy generation while reducing irrigation water requirements. However, the carbon dioxide release rate is slightly higher than that of CCH. Further increasing the national average sugarcane yield enhances the value of CDLH in managerial implication along with the public policy. To obtain more realistic results, we recommend connecting this model to a real-time data acquisition system and Internet of Things systems.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-02-03 , DOI:
10.1007/s12355-023-01242-7
Sugarcane stores sucrose in an aqueous form in the parenchymatous internodal tissues. Juice volume in sugarcane being an indication of the turgidity level of cane, the genotype and environment significantly affects sucrose content in the juice and juice volume. Juice volume, being a measure of the storable aqueous media, might suggest the varietal potential to sustain water content in canes even under severe water deficit condition. Hence, an attempt was made to assess the influence of restricted irrigation regimes on juice volume, sucrose, cane yield and related traits in a field trial involving twenty varieties and three irrigation treatments. The irrigation treatments included I1: full irrigation at recommended interval, with 100% crop evapotranspiration (ET) replacement (control); I2: restricted irrigation at recommended interval, with 50% crop ET replacement (50% by volume) and I3: restricted irrigation at alternate interval, with 50% crop ET replacement (50% by frequency). Juice quality traits at harvest showed significant variation among the treatments as well as genotypes. Juice volume and cane volume showed significant and positive correlation with cane yield, suggesting the possible use of these traits in identifying varieties with high water use efficiency. The juice volume varied from 8173 to 46,627 L ha−1, while cane volume ranged from 60.9 to 157.9 m3 ha−1 in control (I1). In I2, the reduction in juice and cane volume was 45% and 36%, respectively. In I3, the juice volume reduced by 62%, while cane volume reduction was 56% compared to control. Promising varieties such as Co 10026, Co 85019, Co 86249 and Co 86010 exhibited higher juice and cane volume under restricted irrigation treatments.
Journal of Materials Chemistry A ( IF 14.511 ) Pub Date: 2023-03-10 , DOI:
10.1007/s12355-023-01254-3
Fresh coconut inflorescence sap is a nutrient-rich product that is naturally obtained from the inflorescence of coconut palms (Cocos nucifera L.). The present research work aimed at finding the optimum time of tapping to study the mechanism of fermentation by comparing the biochemical changes in fresh coconut sap collected at different time with and without lime coating. In this study, saps collected overnight and also during the day time at regular intervals by traditional tapping method were used for the analysis. The physicochemical quality attributes namely pH, TSS, titratable acidity, reducing sugar, total sugars, protein content, total phenols, alcohol content, color, and turbidity were analyzed. Also, all the samples were immediately analyzed for microbial quality including yeast, lactic acid bacteria, and total plate count to understand the fermentation kinetics. It was observed that the pH was higher in the sap with and without lime addition collected at 9 A.M. of about 9.18 ± 0.25 and 6.52 ± 0.25, respectively. There were slight changes in the TSS of the sap with and without lime addition which lies in the range of 14.64 ± 0.43°B to 15.86 ± 0.24°B for all the samples. The sap with lime had the minimum alcohol amount (0.028 ± 0.52%), but the sap without lime had higher alcohol content (4.385 ± 0.78%). The results revealed that the total plate count shows an increasing trend in sap without lime addition and recorded a maximum value of 7.30 log CFU/ml. In sap with lime addition, the total plate count was comparatively less ranging from 5.94 log CFU/ml to 6.48 log CFU/ml. This study revealed that the coconut inflorescence sap collected at 6.00–9.00 A.M. resulted in optimal quality of the sap.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, PHYSICAL 物理化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
8.90 | 99 | Science Citation Index Science Citation Index Expanded | Not |
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